![molecular formula C20H19NO2 B5882045 2-(3,4-dimethylphenoxy)-N-1-naphthylacetamide](/img/structure/B5882045.png)
2-(3,4-dimethylphenoxy)-N-1-naphthylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3,4-dimethylphenoxy)-N-1-naphthylacetamide, commonly known as DPA, is a chemical compound that has been extensively studied for its potential use in various scientific research applications. DPA is a member of the amide class of chemicals and is known to exhibit a wide range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of DPA is not fully understood. However, it is believed that DPA exerts its effects by inhibiting the activity of certain enzymes and signaling pathways that are involved in cell growth and inflammation. DPA has been shown to inhibit the activity of the protein kinase B (AKT) signaling pathway, which is known to play a role in cell growth and survival.
Biochemical and Physiological Effects:
DPA has been shown to exhibit a wide range of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, DPA has been shown to have antioxidant properties, making it a potential candidate for the treatment of oxidative stress-related diseases such as Alzheimer's disease. DPA has also been shown to have neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases such as Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of using DPA in lab experiments is that it is relatively easy to synthesize and has a high yield. In addition, DPA is stable under a wide range of conditions, making it easy to handle in the lab. However, one of the limitations of using DPA in lab experiments is that it is not very water-soluble, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for the study of DPA. One potential direction is to further investigate its anti-cancer properties and its potential use in cancer treatment. Another potential direction is to investigate its neuroprotective properties and its potential use in the treatment of neurodegenerative diseases. In addition, further research is needed to fully understand the mechanism of action of DPA and its effects on various signaling pathways and enzymes.
Synthesis Methods
The synthesis of DPA involves the reaction of 2-naphthylamine with 3,4-dimethylphenol in the presence of acetic anhydride and a catalyst such as sulfuric acid. The resulting product is then treated with acetic acid and acetic anhydride to yield DPA. The overall yield of DPA from this synthesis method is approximately 80%.
Scientific Research Applications
DPA has been extensively studied for its potential use in various scientific research applications. One of the most promising applications of DPA is in the field of cancer research. DPA has been shown to exhibit anti-cancer properties by inhibiting the growth of cancer cells and inducing apoptosis. In addition, DPA has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis.
properties
IUPAC Name |
2-(3,4-dimethylphenoxy)-N-naphthalen-1-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19NO2/c1-14-10-11-17(12-15(14)2)23-13-20(22)21-19-9-5-7-16-6-3-4-8-18(16)19/h3-12H,13H2,1-2H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVFNUNKSGFZPLO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)OCC(=O)NC2=CC=CC3=CC=CC=C32)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.